Cas no 174873-78-0 (1-Isoquinolinecarboxylic acid, 8-methyl-)

• Product Name: 1-Isoquinolinecarboxylic acid, 8-methyl-
• CAS No: 174873-78-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1360476
• PubChem ID: 15264477
• Update Time: 2025-04-20

1-Isoquinolinecarboxylic acid, 8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 8-methyl-
• 174873-78-0
• 8-Methylisoquinoline-1-carboxylic acid

• Inchi： 1S/C11H9NO2/c1-7-3-2-4-8-5-6-12-10(9(7)8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： GAWGOZYJORCEKC-UHFFFAOYSA-N
• SMILES： OC(C1C2C(C)=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19